Cas no 16691-43-3 (5-amino-1H-1,2,4-triazole-3-thiol)

5-amino-1H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

• 3-Amino-5-mercapto-1,2,4-triazole
• ATSA
• 3-Amino-1,2,4-triazole-5-thiol
• 5-amino-4h-1,2,4-triazole-3-thiol
• 3-Amino-5-mercapto-1.2.4-triazole
• 2-amino-5-mercapto-1H-1,3,4-triazole
• 3-Amino-4H-1,2,4-triazole-5-thiol
• 3-Amino-5-mercapto-1
• 3-amino-5-sulfanyl-1,2,4-triazole
• 3-Imino-5-thiourazole
• 5-AMINO-1H-1,2,4-TRIAZOLE-3-THIOL
• 5-amino-3-mercapto-4H-1,2,4-triazole
• 5-Amino-4H-1,2,4-triazole-3-thiol , Tech.
• 5-amino-s-triazole-3-thio
• 5-imino-2-triazolidine-3-thione
• iminothiourazole
• 3-ATM
• ent61388
• 5-imino-1 4-Triazole-3-thione
• LABOTEST-BB LT00007791
• 3-amino-1H-1,2,4-triazole-5-thiol
• s-Triazole-3-thiol, 5-amino-
• 3H-1,2,4-Triazole-3-thione, 5-amino-1,2-dihydro-
• ENT 61388
• 5-amino-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 1,2,4-Triazolidine-3-thione, 5-imino-
• 5-amino-3-mercapto-1,2,4-triazole
• 1,2-Triazolidine-3-thione, 5-imino-
• WZUUZPA
• 5-amino-3-indolyl-1,2,4-triazole
• +Expand

• MDL： MFCD00005231
• InChIKey： WZUUZPAYWFIBDF-UHFFFAOYSA-N
• Inchi： 1S/C2H4N4S/c3-1-4-2(7)6-5-1/h(H4,3,4,5,6,7)
• SMILES： S=C1N=C(N([H])[H])N([H])N1[H]
• BRN： 112404

Computed Properties

• Exact Mass: 116.01600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.016
• Heavy Atom Count: 7
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 94.5

Experimental Properties

• LogP: 0.25680
• PSA: 106.39000
• Refractive Index: 1.5605 (estimate)
• Water Partition Coefficient: Soluble in hot water
• Boiling Point: 201.2°C at 760 mmHg
• Melting Point: 300 ºC
• Flash Point: 75.5 °C
• Solubility: water: soluble25mg/mL, clear, faintly yellow to yellow
• Color/Form: Powder
• Solubility: SOLUBLE IN HOT WATER
• Density: 1.420 (estimate)

5-amino-1H-1,2,4-triazole-3-thiol Security Information

• Symbol: GHS07
• RTECS：XZ5357500
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S26-S36-S36/37/39-S16
• Packing Group：II; III
• Packing Group：II; III
• Risk Phrases：R11; R22; R36/37/38
• Hazard Level：4.1
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R11;R22;R36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：13

5-amino-1H-1,2,4-triazole-3-thiol Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds